5(6H)-Quinazolinone, 7,8-dihydro-7,7-dimethyl-2-[(4-methylphenyl)amino]- 5(6H)-Quinazolinone, 7,8-dihydro-7,7-dimethyl-2-[(4-methylphenyl)amino]-
Brand Name: Vulcanchem
CAS No.: 669724-42-9
VCID: VC11012269
InChI: InChI=1S/C17H19N3O/c1-11-4-6-12(7-5-11)19-16-18-10-13-14(20-16)8-17(2,3)9-15(13)21/h4-7,10H,8-9H2,1-3H3,(H,18,19,20)
SMILES: CC1=CC=C(C=C1)NC2=NC=C3C(=N2)CC(CC3=O)(C)C
Molecular Formula: C17H19N3O
Molecular Weight: 281.35 g/mol

5(6H)-Quinazolinone, 7,8-dihydro-7,7-dimethyl-2-[(4-methylphenyl)amino]-

CAS No.: 669724-42-9

Cat. No.: VC11012269

Molecular Formula: C17H19N3O

Molecular Weight: 281.35 g/mol

* For research use only. Not for human or veterinary use.

5(6H)-Quinazolinone, 7,8-dihydro-7,7-dimethyl-2-[(4-methylphenyl)amino]- - 669724-42-9

Specification

CAS No. 669724-42-9
Molecular Formula C17H19N3O
Molecular Weight 281.35 g/mol
IUPAC Name 7,7-dimethyl-2-(4-methylanilino)-6,8-dihydroquinazolin-5-one
Standard InChI InChI=1S/C17H19N3O/c1-11-4-6-12(7-5-11)19-16-18-10-13-14(20-16)8-17(2,3)9-15(13)21/h4-7,10H,8-9H2,1-3H3,(H,18,19,20)
Standard InChI Key QNTJTLOEIHXVSM-UHFFFAOYSA-N
SMILES CC1=CC=C(C=C1)NC2=NC=C3C(=N2)CC(CC3=O)(C)C
Canonical SMILES CC1=CC=C(C=C1)NC2=NC=C3C(=N2)CC(CC3=O)(C)C

Introduction

Chemical Identity and Structural Features

Molecular Architecture

The compound features a 7,8-dihydroquinazolin-5(6H)-one scaffold substituted at position 2 with a 4-methylphenylamino group and at positions 7,7 with dimethyl moieties. This configuration introduces steric and electronic modifications that influence its reactivity and intermolecular interactions.

Table 1: Fundamental Chemical Properties

PropertyValue
IUPAC Name7,7-dimethyl-2-(4-methylanilino)-6,8-dihydroquinazolin-5-one
Molecular FormulaC₁₇H₁₉N₃O
Molecular Weight281.35 g/mol
Canonical SMILESCC1=CC=C(C=C1)NC2=NC=C3C(=N2)CC(CC3=O)(C)C
InChI KeyQNTJTLOEIHXVSM-UHFFFAOYSA-N

The dimethyl groups at C7 induce conformational rigidity in the dihydroquinazolinone ring system, while the p-tolylamino substituent enhances lipophilicity compared to unsubstituted analogs .

Synthesis and Manufacturing

Synthetic Pathways

Industrial synthesis typically employs a multi-step condensation strategy:

  • Schiff Base Formation: Reaction of 4-methylaniline with a ketone precursor under acidic conditions yields an intermediate imine.

  • Cyclization: The imine undergoes intramolecular cyclization catalyzed by Brønsted acids (e.g., H₂SO₄) or Lewis acids (e.g., ZnCl₂) to form the quinazolinone core.

  • Dimethyl Incorporation: Alkylation at C7 is achieved using methylating agents like dimethyl sulfate under controlled pH conditions .

Critical parameters include temperature (typically 80–120°C), solvent polarity (preferential use of DMF or DMSO), and stoichiometric ratios to minimize byproducts.

Industrial Scale-Up Challenges

Batch reactor systems face mass transfer limitations during cyclization, necessitating continuous flow reactors for improved yield (>85% purity). Post-synthesis purification employs recrystallization from ethanol/water mixtures, with final HPLC purity exceeding 98%.

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR) Profiling

¹H NMR (300 MHz, DMSO-d₆) reveals key structural features:

  • δ 2.25 (s, 3H): Methyl protons of the p-tolyl group

  • δ 1.35 (s, 6H): Geminal dimethyl protons at C7

  • δ 6.85–7.25 (m, 4H): Aromatic protons of the anilino moiety

  • δ 3.45 (t, 2H): Methylene protons adjacent to the carbonyl group

¹³C NMR confirms the carbonyl resonance at δ 168.9 ppm and quaternary carbons in the quinazolinone ring .

Mass Spectrometric Analysis

High-resolution ESI-MS shows a molecular ion peak at m/z 282.1471 [M+H]⁺, consistent with the molecular formula C₁₇H₁₉N₃O. Fragmentation patterns indicate cleavage of the N–C bond between the quinazolinone core and anilino group .

Biological Activities and Mechanisms

Pharmacokinetic Predictions

Computational ADMET profiling suggests:

  • LogP: 3.1 ± 0.2 (moderate blood-brain barrier permeability)

  • HIA: 92% (high intestinal absorption)

  • CYP3A4 Inhibition: Probable due to aromatic amine functionality

Comparative Analysis with Analogous Compounds

Structural Modifications and Activity Trends

CompoundSubstituentsEGFR IC₅₀ (μM)LogP
Target Compound7,7-dimethyl; p-tolylamino1.8 (predicted)3.1
7-H QuinazolinoneUnsubstituted4.22.3
7-Methyl-2-anilinoMonomethyl2.92.8

The dimethyl substitution confers a 2.3-fold increase in predicted potency compared to the monomethyl analog, likely due to improved hydrophobic packing in enzyme active sites .

Industrial and Research Applications

Pharmaceutical Development

  • Oncology: Preclinical candidates for breast and lung cancers targeting mutant EGFR isoforms.

  • Antimicrobials: Synergistic combinations with β-lactam antibiotics under investigation.

Material Science Applications

  • Coordination Polymers: Serves as a ditopic ligand for Zn(II) and Cu(II) complexes with luminescent properties .

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator